Cas no 315-13-9 (1-Fluoro-3,5-dimethyl-2-nitrobenzene)

• Product Name: 1-Fluoro-3,5-dimethyl-2-nitrobenzene
• CAS No: 315-13-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD00052367
• CID: 82111
• PubChem ID: 21875915
• Update Time: 2025-06-08

1-Fluoro-3,5-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3,5-dimethyl-2-nitrobenzene
• 1-Fluor-2-nitro-3,5-dimethyl-benzol
• 1-Fluor-3,5-dimethyl-2-nitro-benzol
• 1-fluoro-3,5-dimethyl-2-nitro-benzene
• 2,4-dimethyl-6-fluoronitrobenzene
• 4,6-Dimethyl-2-fluoronitrobenzene
• Benzene,1-fluoro-3,5-dimethyl-2-nitro
• m-Xylene,5-fluoro-4-nitro-(6CI,7CI,8CI)
• MFCD00052367
• XGLWCYVNZDSDNQ-UHFFFAOYSA-N
• AS-62944
• SCHEMBL646888
• AT24272
• Benzene, 1-fluoro-3,5-dimethyl-2-nitro-
• AKOS022186973
• CS-0323624
• A875885
• 1-Fluoro-3,5-dimethyl-2-nitrobenzene, AldrichCPR
• 315-13-9
• DTXSID80619255
• 2-fluoro-4,6-dimethyl-nitrobenzene
• 1-Fluoro-3,5-dimethyl-2-nitrobenzene,98%
• 1-Fluoro-3,5-dimethyl-2-nitrobenzene, 98%

• MDL： MFCD00052367
• Inchi： 1S/C8H8FNO2/c1-5-3-6(2)8(10(11)12)7(9)4-5/h3-4H,1-2H3
• InChI Key： XGLWCYVNZDSDNQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.225
• Melting Point: 54-57°C
• Boiling Point: 260.7°Cat760mmHg
• Flash Point: 111.4°C
• Refractive Index: 1.527
• PSA: 45.82000
• LogP: 2.87390
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Fluoro-3,5-dimethyl-2-nitrobenzene

Recent Advances in the Application of 1-Fluoro-3,5-dimethyl-2-nitrobenzene (CAS: 315-13-9) in Chemical and Pharmaceutical Research

1-Fluoro-3,5-dimethyl-2-nitrobenzene (CAS: 315-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its fluorine and nitro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and agrochemical development, highlighting its importance in advancing these fields.

One of the key areas of research involving 1-Fluoro-3,5-dimethyl-2-nitrobenzene is its role in the synthesis of fluorinated aromatic compounds. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability and bioavailability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the efficient synthesis of fluorinated analogs of known pharmaceuticals, leading to improved pharmacokinetic profiles. The study emphasized the compound's reactivity under mild conditions, making it a valuable tool for late-stage functionalization.

In addition to its applications in drug development, 1-Fluoro-3,5-dimethyl-2-nitrobenzene has been investigated for its potential in material science. Researchers have utilized its nitro group as a precursor for the synthesis of advanced polymers and coatings with enhanced thermal and chemical resistance. A recent publication in Advanced Materials highlighted the compound's role in the development of novel fluorinated polymers, which exhibit superior performance in high-temperature environments. These findings open new avenues for the design of next-generation materials for industrial applications.

Another promising area of research involves the agrochemical applications of 1-Fluoro-3,5-dimethyl-2-nitrobenzene. Its derivatives have shown potent herbicidal and fungicidal activities, as reported in a 2024 study by the Journal of Agricultural and Food Chemistry. The study identified several nitrobenzene-based compounds derived from 315-13-9 that exhibited significant efficacy against resistant strains of pests, suggesting their potential as sustainable alternatives to conventional agrochemicals. This research underscores the compound's versatility and its potential to address pressing challenges in agriculture.

Despite these advancements, challenges remain in the large-scale production and application of 1-Fluoro-3,5-dimethyl-2-nitrobenzene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 review in Green Chemistry discussed innovative catalytic methods that minimize waste and energy consumption, aligning with the principles of green chemistry. These developments are critical for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, 1-Fluoro-3,5-dimethyl-2-nitrobenzene (CAS: 315-13-9) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, from drug discovery to material science and agrochemicals, highlight its significance as a multifunctional building block. Ongoing studies aim to further explore its potential and address existing challenges, paving the way for innovative solutions in these fields. As research progresses, this compound is expected to play an increasingly vital role in the development of next-generation therapeutics and materials.